Cas no 1261949-74-9 (3-(2-carboxy-4-methoxyphenyl)-4-fluorobenzoic Acid)

• Product Name: 3-(2-carboxy-4-methoxyphenyl)-4-fluorobenzoic Acid
• CAS No: 1261949-74-9
• MF: C₁₅H₁₁FO₅
• MW: 290.243248224258
• MDL: MFCD18321535
• CID: 1219279
• PubChem ID: 53227408
• Update Time: 2025-04-20

3-(2-carboxy-4-methoxyphenyl)-4-fluorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-carboxy-4-methoxyphenyl)-4-fluorobenzoic Acid
• 6'-Fluoro-4-methoxy[1,1'-biphenyl]-2,3'-dicarboxylic acid
• MFCD18321535
• 1261949-74-9
• 2-(5-CARBOXY-2-FLUOROPHENYL)-5-METHOXYBENZOIC ACID
• 2-(5-Carboxy-2-fluorophenyl)-5-methoxybenzoic acid, 95%
• DTXSID40690964

• MDL： MFCD18321535
• Inchi： 1S/C15H11FO5/c1-21-9-3-4-10(12(7-9)15(19)20)11-6-8(14(17)18)2-5-13(11)16/h2-7H,1H3,(H,17,18)(H,19,20)
• InChI Key： GLEMIEZSXBPFON-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)O)C=C1C1C=CC(=CC=1C(=O)O)OC

Computed Properties

• Exact Mass: 290.05905161g/mol
• Monoisotopic Mass: 290.05905161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.8Ų